TNT-b10

• Molecular Formula: C48H96N6O6
• Molecular Weight: 853.3 g/mol
• InChI: InChI=1S/C48H96N6O6/c1-7-10-13-16-19-22-25-28-31-43(55)40-49(4)34-37-52-46(58)53(38-35-50(5)41-44(56)32-29-26-23-20-17-14-11-8-2)48(60)54(47(52)59)39-36-51(6)42-45(57)33-30-27-24-21-18-15-12-9-3/h43-45,55-57H,7-42H2,1-6H3
• InChIKey: WHYVTUFHVYDXRF-UHFFFAOYSA-N

TNT-b10: Ionizable Cationic Lipidoid for RNA Delivery

TNT-b10 (CAS 3037332-26-3) is a synthetic, ionizable cationic lipidoid belonging to the 1,3,5-triazinane-2,4,6-trione (TNT) derivative class [1]. It is specifically engineered for the formulation of lipid-like nanoparticles (LLNs) and lipid nanoparticles (LNPs) to facilitate the intracellular delivery of nucleic acids, including messenger RNA (mRNA) and small interfering RNA (siRNA) . Its molecular structure is defined by a central triazine ring scaffold linked to three amino lipid tails, which is critical for its function as a potent non-viral delivery vector in both in vitro and in vivo applications .

Workflow LLN-based RNA delivery formulation

Selection Ionizable lipidoid for mRNA and siRNA encapsulation

Use Context In vitro and in vivo delivery studies

• [1] Li, B., Luo, X., Deng, B., Wang, J., McComb, D. W., Shi, Y., ... & Dong, Y. (2016). Effects of local structural transformation of lipid-like compounds on delivery of messenger RNA. Scientific Reports, 6, 22137. View Source

TNT-b10 Structural and Formulation Specificity

While TNT-b10 belongs to a broader class of ionizable lipids used in LNP formulations, its performance cannot be assumed to be equivalent to its closest analogs or other commercially available lipids. Its unique structural features, specifically the position exchange of hydroxyl and amino groups relative to the parent compound TNT-a10 [1], directly govern critical formulation and performance parameters including in vitro and in vivo delivery efficiency, nanoparticle stability, and cellular uptake kinetics. Substituting TNT-b10 with a structurally similar lipid or an alternative ionizable lipid like DLin-MC3-DMA may lead to substantially different outcomes due to variations in pKa, lipid tail geometry, and their interactions with cargo and cell membranes, which are not predictable from class membership alone . The quantitative evidence below demonstrates these stark differences, justifying a specific procurement decision.

Structural sensitivity

Minor alterations (e.g., hydroxyl/amino group swap as in TNT-a10) may drastically shift delivery efficiency.

Formulation dependence

Helper lipid type (DOPE vs. DSPC) and molar ratios critically determine performance and may not transfer to alternative lipidoids.

PEGylation requirement

Optimal PEG-lipid inclusion differs among lipidoid structures; direct substitution without re-optimization may compromise stability and activity.

• [1] Li, B., Luo, X., Deng, B., Wang, J., McComb, D. W., Shi, Y., ... & Dong, Y. (2016). Effects of local structural transformation of lipid-like compounds on delivery of messenger RNA. Scientific Reports, 6, 22137. View Source

TNT-b10 Quantitative Evidence Guide

Superior mRNA Delivery Over TNT-a10

In a direct head-to-head comparison, pegylated lipid-like nanoparticles (LLNs) formulated with TNT-b10 demonstrated greater than 10-fold higher mRNA delivery efficiency compared to identically formulated LLNs containing its close structural analog, TNT-a10 [1]. This difference is attributed to a subtle but critical structural exchange: the positions of the hydroxyl and amino groups in the lipid tail are swapped in TNT-b10 relative to TNT-a10 [2].

mRNA delivery vs. TNT-a10

Head-to-head

>10-fold higher efficiency

Supports dose-response assessment in hepatic cells

Pegylated LLNs, Hep3B, FLuc mRNA, 6h treatment

Evidence Dimension	In vitro mRNA delivery efficiency (Luciferase expression)
Target Compound Data	Not explicitly quantified as a single value, but reported as 'over 10-fold more efficient'.
Comparator Or Baseline	TNT-a10 LLNs, formulated under the same conditions.
Quantified Difference	>10-fold higher delivery efficiency for TNT-b10 LLNs.
Conditions	Pegylated LLNs, Hep3B human hepatoma cell line, luciferase mRNA reporter assay.

Why This Matters

This >10-fold performance advantage directly translates to lower material requirements, reduced experimental costs, and a stronger signal-to-noise ratio in delivery assays, making TNT-b10 a more effective and economical choice than its direct analog TNT-a10.

• [1] Li, B., Luo, X., Deng, B., Wang, J., McComb, D. W., Shi, Y., ... & Dong, Y. (2016). Effects of local structural transformation of lipid-like compounds on delivery of messenger RNA. Scientific Reports, 6, 22137. View Source
• [2] Li, B., Luo, X., Deng, B., Wang, J., McComb, D. W., Shi, Y., ... & Dong, Y. (2016). Figure 1. Scientific Reports, 6, 22137. View Source

Optimized Formulation Enhances Delivery Efficiency

When evaluated against a panel of related lipid-like compounds in the same 1,3,5-triazinane-2,4,6-trione (TNT) family, TNT-b10 LLNs consistently showed the highest in vitro mRNA transfection efficiency. The study explicitly notes that TNT-b10 LLNs outperformed TNT-a10, TNT-b8, TNT-b12, and TNT-b14 LLNs (p < 0.01) [1]. This superiority is not merely due to the carbon chain length but is significantly impacted by the precise position of functional groups on the lipidoid [2].

Optimized formulation (F25)

Head-to-head

2-fold increase over initial ratio

Formulation-context-dependent efficiency gain

F25: TNT-b10/DOPE/Chol 30/40/35, FLuc mRNA, Hep3B

Evidence Dimension	In vitro mRNA delivery efficiency (Luciferase expression)
Target Compound Data	Highest transfection efficiency among tested compounds.
Comparator Or Baseline	TNT-a10, TNT-b8, TNT-b12, TNT-b14 LLNs.
Quantified Difference	Statistically significant higher efficiency (p < 0.01).
Conditions	Hep3B human hepatoma cell line, luciferase mRNA reporter assay.

Why This Matters

This demonstrates that within its own chemical series, TNT-b10 is the clear lead compound for achieving maximum in vitro transfection, offering a validated starting point for research applications where high efficiency is paramount.

• [1] Li, B., Luo, X., Deng, B., Wang, J., McComb, D. W., Shi, Y., ... & Dong, Y. (2016). Effects of local structural transformation of lipid-like compounds on delivery of messenger RNA. Scientific Reports, 6, 22137. View Source
• [2] Li, B., Luo, X., Deng, B., Wang, J., McComb, D. W., Shi, Y., ... & Dong, Y. (2016). Figure 2. Scientific Reports, 6, 22137. View Source

Long-Term Physical and Functional Stability

The performance of TNT-b10 is highly formulation-dependent, which offers a distinct advantage over less tunable lipid systems. Through systematic optimization of the molar ratios of TNT-b10, phospholipid, cholesterol, and PEG-lipid, the optimal formulation (designated F25 or O-TNT-b10) achieved a further 2-fold increase in delivery efficiency compared to a non-optimized TNT-b10 formulation [1]. This optimized state, O-TNT-b10 LLNs, represents the peak performance of the system, which was used for the 10-fold comparison against TNT-a10 [2].

Storage stability

Reported

Stable ≥4 weeks

Informs multi-week batch preparation scheduling

4°C, pegylated LLNs, particle size and activity retained

Evidence Dimension	In vitro mRNA delivery efficiency (Luciferase expression)
Target Compound Data	Formulation F25 (O-TNT-b10 LLNs) showed the highest luciferase expression.
Comparator Or Baseline	Non-optimized TNT-b10 LLNs.
Quantified Difference	Over 2-fold increase in delivery efficiency.
Conditions	Hep3B human hepatoma cell line, 200 ng luciferase mRNA dose.

Why This Matters

This underscores that the full potential of TNT-b10 is unlocked through specific formulation conditions. This provides a clear, evidence-backed pathway to maximize its utility, making it a powerful and tunable platform for achieving high-efficiency delivery.

• [1] Li, B., Luo, X., Deng, B., Wang, J., McComb, D. W., Shi, Y., ... & Dong, Y. (2016). Effects of local structural transformation of lipid-like compounds on delivery of messenger RNA. Scientific Reports, 6, 22137. View Source
• [2] Li, B., Luo, X., Deng, B., Wang, J., McComb, D. W., Shi, Y., ... & Dong, Y. (2016). Figure 3. Scientific Reports, 6, 22137. View Source

Enhanced Formulation Stability: Pegylated TNT-b10 LLNs Remain Stable for Over 4 Weeks

Pegylated TNT-b10 LLNs exhibit substantial colloidal stability, a critical attribute for both research reproducibility and potential translational applications. The study demonstrates that after pegylation, the optimal formulation (O-TNT-b10 LLNs) maintains its stability for at least four weeks [1]. This stability data provides a clear advantage over less stable alternatives that may require fresh preparation for each experiment, thereby reducing variability and labor.

Evidence Dimension	Nanoparticle colloidal stability (size maintenance)
Target Compound Data	Stable for at least four weeks after pegylation.
Comparator Or Baseline	Non-pegylated formulation or a baseline of immediate aggregation (implied).
Quantified Difference	At least a 4-week window of stability.
Conditions	Pegylated O-TNT-b10 LLNs, storage conditions not fully specified in abstract.

Why This Matters

A stable, storable formulation streamlines experimental workflows by eliminating the need for daily or weekly re-synthesis and validation. For procurement, this reduces the risk of batch-to-batch variability and wasted material due to aggregation or degradation over time.

• [1] Li, B., Luo, X., Deng, B., Wang, J., McComb, D. W., Shi, Y., ... & Dong, Y. (2016). Effects of local structural transformation of lipid-like compounds on delivery of messenger RNA. Scientific Reports, 6, 22137. View Source

TNT-b10 Validated Application Scenarios

In Vitro mRNA Transfection in Hepatic Cells

For researchers working with hepatic cell lines like Hep3B, TNT-b10 is an optimal choice for mRNA delivery. The quantitative evidence demonstrates that in this specific cellular context, TNT-b10 LLNs achieve >10-fold higher transfection efficiency than the parent compound TNT-a10 and outperform an entire panel of structural analogs (TNT-b8, b12, b14) [1]. This makes it the premier selection for applications requiring high levels of transient protein expression, such as functional genomics studies, reporter gene assays, or validation of mRNA therapeutics in vitro.

In Vivo mRNA Delivery in Animal Models

TNT-b10 is validated for in vivo mRNA delivery, making it a suitable candidate for pre-clinical studies. The optimal O-TNT-b10 LLN formulation successfully delivered luciferase mRNA in an animal model, confirming its functionality beyond cell culture [1]. For procurement aimed at developing new vaccines or therapeutic proteins, TNT-b10 offers a proven, effective, and tunable lipid platform. Its formulation can be systematically optimized to increase performance by an additional 2-fold, providing a clear path for maximizing in vivo efficacy and reducing the effective dose required [2].

Reproducible Nanoparticle Formulations for RNA Delivery

Given that TNT-b10's performance is highly sensitive to its formulation, it serves as an excellent reference material for studies focused on LNP engineering and quality-by-design approaches. The data clearly show that optimizing the molar ratios of TNT-b10 with other components (e.g., DOPE) can further double its delivery efficiency [1]. Therefore, it is an ideal candidate for laboratories establishing or refining their in-house LNP formulation capabilities, serving as a benchmark ionizable lipid for comparing new lipid designs or for screening novel helper lipid and PEG-lipid combinations.

Comparative Studies of Lipidoid Structure-Activity Relationships (SAR)

TNT-b10 is a key reference compound for investigating the impact of subtle structural changes on lipidoid-mediated nucleic acid delivery. Its clear performance differential compared to TNT-a10, which differs only by the swapped positions of a hydroxyl and an amino group, provides a powerful model system [1]. For academic or industrial groups focused on de novo lipid design and discovery, procuring TNT-b10 alongside its comparator TNT-a10 is essential for benchmarking new compounds and understanding the fundamental SAR that governs efficient intracellular trafficking and cargo release [2].

Application

Selection Property

Validation Focus

Hepatic cell mRNA transfection studies

Formulation-dependent efficiency context

Luciferase expression endpoint optimization

In vivo mRNA delivery models

Administration route and targeting compatibility

Target tissue bioluminescence assessment

Nanoparticle stability assessment

Storage-condition-dependent stability profile

Particle size and functional activity retention

• [1] Li, B., Luo, X., Deng, B., Wang, J., McComb, D. W., Shi, Y., ... & Dong, Y. (2016). Effects of local structural transformation of lipid-like compounds on delivery of messenger RNA. Scientific Reports, 6, 22137. View Source
• [2] Li, B., Luo, X., Deng, B., Wang, J., McComb, D. W., Shi, Y., ... & Dong, Y. (2016). Figure 3. Scientific Reports, 6, 22137. View Source